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Compound of Interest

(2-

Compound Name: (Difluoromethoxy)phenyl)boronic
acid

CAS No.: 947533-11-1

Cat. No.: B591508

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

(2-(Difluoromethoxy)phenyl)boronic acid, a specialized organoboron compound, serves as
a critical building block in modern organic synthesis and medicinal chemistry. Its unique
structural features, particularly the difluoromethoxy group at the ortho position, impart distinct
electronic properties that are highly valuable in the design of novel pharmaceuticals and
functional materials. This guide provides a comprehensive overview of its chemical properties,
a detailed experimental protocol for its synthesis, and insights into its applications, particularly
in drug discovery.

Chemical and Physical Properties

(2-(Difluoromethoxy)phenyl)boronic acid is a white to off-white solid. The key quantitative
data for this compound are summarized in the table below.
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Property Value Reference
CAS Number 947533-11-1 [1]12]
Molecular Formula C7H7BF20s3 [1][2]
Molecular Weight 187.94 g/mol [1]

Purity >95% [11[2]

MDL Number MFCD09864668 [1]

Storage Sealed refrigeration [2]

Synthetic Protocol: A General Approach

The synthesis of arylboronic acids is most commonly achieved through the reaction of an
organometallic intermediate (either an organolithium or a Grignard reagent) with a borate ester,
followed by acidic hydrolysis.[3][4] The following protocol describes a plausible and widely used
Grignard-based method for the synthesis of (2-(Difluoromethoxy)phenyl)boronic acid,
adapted from established procedures for structurally similar fluorinated phenylboronic acids.[3]

[5]16]

Reaction Scheme:

Grignard Formation Borylation & Hydrolysis
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Synthetic pathway for (2-(Difluoromethoxy)phenyl)boronic acid.

Materials:

¢ 1-Bromo-2-(difluoromethoxy)benzene
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e Magnesium turnings

 lodine (a single crystal)

e Anhydrous Tetrahydrofuran (THF)

e Triisopropyl borate

e 2 M Hydrochloric acid (HCI)

¢ Anhydrous Sodium Sulfate (Na2S0a)

o Ethyl acetate

¢ Hexanes

¢ Brine solution

Equipment:

e Three-neck round-bottom flask

o Reflux condenser

e Dropping funnel

e Magnetic stirrer with a heating mantle

 Inert gas supply (Argon or Nitrogen)

Dry ice/acetone bath
Procedure:
o Preparation of the Grignard Reagent:

o Athree-neck round-bottom flask, equipped with a reflux condenser, a dropping funnel, and
a nitrogen inlet, is flame-dried under a stream of nitrogen to ensure all moisture is
removed.
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o Magnesium turnings (1.2 equivalents) are added to the flask, along with a single crystal of
iodine to initiate the reaction.

o Anhydrous THF is added to cover the magnesium.

o A solution of 1-bromo-2-(difluoromethoxy)benzene (1.0 equivalent) in anhydrous THF is
prepared and transferred to the dropping funnel.

o A small amount of the bromide solution is added to the magnesium suspension. The
reaction is initiated, as indicated by the disappearance of the iodine color and gentle
refluxing. The remainder of the bromide solution is then added dropwise, maintaining a
gentle reflux.

o After the addition is complete, the mixture is stirred at room temperature for an additional
1-2 hours to ensure the complete formation of the Grignard reagent.

Borylation:

o The flask containing the Grignard reagent is cooled to -78 °C using a dry ice/acetone bath.

o Triisopropyl borate (1.5 equivalents), dissolved in anhydrous THF, is added dropwise to
the cold Grignard solution over 30 minutes, ensuring the internal temperature is
maintained below -60 °C.

o The reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room
temperature overnight with continuous stirring.

Hydrolysis and Workup:

o The reaction mixture is cooled in an ice bath, and 2 M aqueous HCI is slowly added to
guench the reaction and hydrolyze the resulting boronate ester until the solution is acidic
(pH = 2).

o The resulting biphasic mixture is transferred to a separatory funnel, and the organic layer
is separated.

o The aqueous layer is extracted three times with ethyl acetate.
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o The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
filtered, and the solvent is removed under reduced pressure.

o Purification:

o The crude product is purified by recrystallization from a mixture of hexanes and ethyl
acetate to yield (2-(Difluoromethoxy)phenyl)boronic acid as a white to off-white solid.

Applications in Drug Discovery and Research

Phenylboronic acids are versatile reagents in organic synthesis, most notably for their use in
Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[7][8] The
difluoromethoxy group in the target molecule can significantly influence its reactivity and the
properties of the resulting products, making it an attractive building block in drug discovery.[9]

Furthermore, phenylboronic acids are known to interact with diols, a property that has been
exploited in the development of sensors for carbohydrates and reactive oxygen species (ROS).
[10] The interaction with ROS, such as hydrogen peroxide (H20:2), often leads to the oxidative
cleavage of the carbon-boron bond, which can be harnessed to create a signaling response.
[10][11]

Signaling Pathway for a Generic Phenylboronic Acid-Based H202 Sensor:

The detection mechanism is based on the selective oxidation of the arylboronic acid by
hydrogen peroxide to the corresponding phenol. This chemical transformation alters the
electronic properties of the molecule, leading to a detectable change, such as a "turn-on" or
"turn-off" fluorescence response.[11]
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H=0: detection by a phenylboronic acid-based sensor.

This principle underpins the use of boronic acids in the development of diagnostic tools and for
studying oxidative stress in biological systems. The unique electronic nature of the
difluoromethoxy group in (2-(Difluoromethoxy)phenyl)boronic acid could be leveraged to
fine-tune the sensitivity and reactivity of such sensor systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. boronpharm.com [boronpharm.com]

o 2. bidepharmatech.lookchem.com [bidepharmatech.lookchem.com]

e 3. benchchem.com [benchchem.com]

e 4. mdpi.com [mdpi.com]

e 5. 2,4-Difluorophenylboronic acid synthesis - chemicalbook [chemicalbook.com]

e 6. benchchem.com [benchchem.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b591508/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-difluoromethoxy-phenyl-boronic-acid
https://www.benchchem.com/product/b591508/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-difluoromethoxy-phenyl-boronic-acid
https://www.benchchem.com/product/b591508?utm_src=pdf-custom-synthesis#bc-rfq
https://www.boronpharm.com/boron/947533-11-1.html
https://bidepharmatech.lookchem.com/404.aspx
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Synthesis_of_2_5_Difluorophenylboronic_Acid.pdf
https://www.mdpi.com/1420-3049/25/18/4323
https://www.chemicalbook.com/synthesis/2-4-difluorophenylboronic-acid.htm
https://www.benchchem.com/pdf/Application_Note_Synthesis_of_2_Fluoro_3_5_diformylphenyl_boronic_acid_via_Grignard_Reaction.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

7. Phenylboronic acid - Wikipedia [en.wikipedia.org]

8. nbinno.com [nbinno.com]

9. Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine
Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds
[mdpi.com]

e 10. mdpi.com [mdpi.com]
e 11. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to (2-
(Difluoromethoxy)phenyl)boronic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591508/docs#an-in-depth-technical-guide-to-2-
difluoromethoxy-phenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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